![molecular formula C25H30N2O9S2 B5058625 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid CAS No. 303059-44-1](/img/structure/B5058625.png)
6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid
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Overview
Description
6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid, also known as FSBA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FSBA is a bifunctional reagent that is widely used as a crosslinker for proteins and peptides, and it has been shown to be effective in a range of biochemical and physiological studies. In
Scientific Research Applications
6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid has a wide range of scientific research applications. It is commonly used as a crosslinker for proteins and peptides, allowing for the study of protein-protein interactions, protein-ligand interactions, and protein structure. This compound has also been shown to be effective in the study of enzyme kinetics, protein folding, and protein stability. Additionally, this compound has been used in the development of biosensors and drug delivery systems.
Mechanism of Action
6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid works by crosslinking proteins and peptides through the formation of covalent bonds between amino acid residues. The crosslinking of proteins and peptides can alter their structure and function, allowing for the study of protein-protein interactions, protein-ligand interactions, and protein structure. This compound has also been shown to be effective in the stabilization of proteins and peptides, which can be useful in the development of new drugs and therapies.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to be effective in the study of enzyme kinetics, protein folding, and protein stability. Additionally, this compound has been used in the development of biosensors and drug delivery systems. This compound has also been shown to be effective in the stabilization of proteins and peptides, which can be useful in the development of new drugs and therapies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid in lab experiments is its ability to crosslink proteins and peptides, allowing for the study of protein-protein interactions, protein-ligand interactions, and protein structure. This compound is also relatively easy to synthesize and can be used in a wide range of scientific research applications. However, one of the limitations of using this compound is that it can be toxic to cells at high concentrations. Additionally, this compound can be difficult to work with due to its tendency to form aggregates.
Future Directions
There are many potential future directions for the use of 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid in scientific research. One potential application is in the development of new drugs and therapies. This compound has been shown to be effective in the stabilization of proteins and peptides, which can be useful in the development of new drugs and therapies. Additionally, this compound has the potential to be used in the development of biosensors and drug delivery systems. Further research is needed to explore these potential applications of this compound.
Synthesis Methods
The synthesis of 6,6'-[(9-oxo-9H-fluorene-2,7-diyl)bis(sulfonylimino)]dihexanoic acid involves the reaction of 9-oxo-9H-fluorene-2,7-diamine with 1,6-hexanediamine and then with sulfonyl chloride. The resulting product is purified by column chromatography to obtain the final product, this compound. The synthesis of this compound is a relatively simple process and can be performed in a laboratory setting.
properties
IUPAC Name |
6-[[7-(5-carboxypentylsulfamoyl)-9-oxofluoren-2-yl]sulfonylamino]hexanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O9S2/c28-23(29)7-3-1-5-13-26-37(33,34)17-9-11-19-20-12-10-18(16-22(20)25(32)21(19)15-17)38(35,36)27-14-6-2-4-8-24(30)31/h9-12,15-16,26-27H,1-8,13-14H2,(H,28,29)(H,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOMJGVIANLPDHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1S(=O)(=O)NCCCCCC(=O)O)C(=O)C3=C2C=CC(=C3)S(=O)(=O)NCCCCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O9S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
566.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
303059-44-1 |
Source
|
Record name | 6-{[(7-{[(5-CARBOXYPENTYL)AMINO]SULFONYL}-9-OXO-9H-FLUOREN-2-YL)SULFONYL]AMINO}HEXANOIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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